Cas no 2090251-60-6 (3-Quinolinamine, 5,8-difluoro-6-methyl-)

• Product Name: 3-Quinolinamine, 5,8-difluoro-6-methyl-
• CAS No: 2090251-60-6
• MF: C₁₀H₈F₂N₂
• MW: 194.180728912354
• CID: 5267557
• Update Time: 2025-10-31

3-Quinolinamine, 5,8-difluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 5,8-Difluoro-6-methylquinolin-3-amine
• 3-Quinolinamine, 5,8-difluoro-6-methyl-

• Inchi： 1S/C10H8F2N2/c1-5-2-8(11)10-7(9(5)12)3-6(13)4-14-10/h2-4H,13H2,1H3
• InChI Key： OZPVERSJQNFSDR-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(C2C1=CC(=CN=2)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 212
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Quinolinamine, 5,8-difluoro-6-methyl-

Comprehensive Overview of 3-Quinolinamine, 5,8-difluoro-6-methyl- (CAS No. 2090251-60-6)

3-Quinolinamine, 5,8-difluoro-6-methyl- (CAS No. 2090251-60-6) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the quinoline amine family, which is known for its broad biological activity. With the increasing demand for fluorinated heterocycles in drug discovery, this molecule stands out as a promising candidate for further development.

The molecular structure of 3-Quinolinamine, 5,8-difluoro-6-methyl- features a quinoline core substituted with two fluorine atoms at positions 5 and 8, along with a methyl group at position 6. This specific arrangement enhances its potential for interactions with biological targets, making it a valuable scaffold for designing small-molecule inhibitors. Researchers are particularly interested in its applications for kinase modulation and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions.

In recent years, the scientific community has focused on fluorinated compounds due to their improved metabolic stability and bioavailability. 3-Quinolinamine, 5,8-difluoro-6-methyl- exemplifies this trend, as the presence of fluorine atoms can significantly alter the compound’s electronic properties and binding affinity. This makes it a subject of interest for medicinal chemistry studies, especially in the context of targeted therapy for complex diseases.

Another area where 3-Quinolinamine, 5,8-difluoro-6-methyl- shows promise is in agrochemical innovation. Fluorinated quinoline derivatives are increasingly explored for their potential as crop protection agents, offering solutions to challenges like pest resistance and environmental sustainability. The compound’s structural features may contribute to novel modes of action, addressing gaps in current pesticide formulations.

From a synthetic chemistry perspective, the preparation of 3-Quinolinamine, 5,8-difluoro-6-methyl- involves multi-step reactions, including halogenation and amination processes. Optimizing these synthetic routes is critical for scaling up production while maintaining high purity, a topic frequently searched by process chemists and industrial researchers. The compound’s CAS No. 2090251-60-6 serves as a unique identifier in chemical databases, facilitating literature reviews and patent searches.

As the demand for specialty chemicals grows, 3-Quinolinamine, 5,8-difluoro-6-methyl- is poised to play a role in advancing both pharmaceutical and agrochemical sectors. Its compatibility with modern high-throughput screening platforms further enhances its utility in drug discovery pipelines. Future research may explore its derivatives to unlock additional functionalities, catering to evolving industry needs.

In summary, 3-Quinolinamine, 5,8-difluoro-6-methyl- (CAS No. 2090251-60-6) represents a versatile and scientifically valuable compound. Its applications span from drug development to sustainable agriculture, reflecting the interdisciplinary nature of modern chemical research. With ongoing advancements in fluorine chemistry and heterocyclic synthesis, this molecule is likely to remain a focal point for innovation in the years to come.